2-[{[5-(aminocarbonyl)-3-thienyl]sulfonyl}(methyl)amino]benzoic acid

• IUPAC Name: 2-[(5-carbamoylthiophen-3-yl)sulfonyl-methylamino]benzoic acid
• InChI: InChI=1S/C13H12N2O5S2/c1-15(10-5-3-2-4-9(10)13(17)18)22(19,20)8-6-11(12(14)16)21-7-8/h2-7H,1H3,(H2,14,16)(H,17,18)
• InChI Key: FTVYKBROZWWIKQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)O)S(=O)(=O)C2=CSC(=C2)C(=O)N
• Molecular Formula: C13H12N2O5S2
• Molecular Weight: 340.4 g/mol

Description

2-[{[5-(aminocarbonyl)-3-thienyl]sulfonyl}(methyl)amino]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a sulfonamide-based compound that has been synthesized using various methods. The compound's mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions are the main focus of

Mechanism of Action

The mechanism of action of 2-[{[5-(aminocarbonyl)-3-thienyl]sulfonyl}(methyl)amino]benzoic acid is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in inflammation and cancer cell growth. The compound has been shown to inhibit COX-2, an enzyme involved in inflammation, and MMP-9, an enzyme involved in cancer cell invasion.
Biochemical and Physiological Effects
2-[{[5-(aminocarbonyl)-3-thienyl]sulfonyl}(methyl)amino]benzoic acid has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. It has also been shown to inhibit the activity of NF-κB, a transcription factor involved in inflammation. The compound has been shown to induce apoptosis in cancer cells and inhibit cancer cell invasion and metastasis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[{[5-(aminocarbonyl)-3-thienyl]sulfonyl}(methyl)amino]benzoic acid in lab experiments include its potential therapeutic applications, its low toxicity, and its ability to inhibit the activity of enzymes involved in inflammation and cancer cell growth. The limitations of using the compound include its low solubility in water, which can make it difficult to administer in vivo, and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on 2-[{[5-(aminocarbonyl)-3-thienyl]sulfonyl}(methyl)amino]benzoic acid. These include:
1. Investigating the compound's mechanism of action in more detail to understand how it inhibits the activity of enzymes involved in inflammation and cancer cell growth.
2. Developing more efficient synthesis methods to improve the yield and purity of the compound.
3. Investigating the compound's potential for use in combination therapy with other anti-cancer drugs.
4. Investigating the compound's potential for use in the treatment of other inflammatory diseases, such as rheumatoid arthritis.
5. Investigating the compound's potential for use in the treatment of other types of cancer.
Conclusion
In conclusion, 2-[{[5-(aminocarbonyl)-3-thienyl]sulfonyl}(methyl)amino]benzoic acid is a sulfonamide-based compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has been synthesized using various methods and has been extensively studied for its anti-inflammatory, analgesic, and anti-cancer properties. The compound's mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions are the main focus of this paper. Further research is needed to fully understand the compound's mechanism of action and its potential for use in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[{[5-(aminocarbonyl)-3-thienyl]sulfonyl}(methyl)amino]benzoic acid involves the reaction of 5-amino-3-thiophenecarboxylic acid with chloromethyl methyl sulfone in the presence of a base. The reaction yields the intermediate compound, which is further reacted with 4-aminobenzoic acid to obtain the final product. This method has been modified by various researchers to improve the yield and purity of the compound.

Scientific Research Applications

2-[{[5-(aminocarbonyl)-3-thienyl]sulfonyl}(methyl)amino]benzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. The compound has been tested against various cancer cell lines and has shown promising results in inhibiting cancer cell growth. It has also been tested in animal models for its anti-inflammatory and analgesic properties.